Cas no 2227198-73-2 ((2R,5R)-5-(fluoromethyl)-2-methyl-piperidine;hydrochloride)

• Product Name: (2R,5R)-5-(fluoromethyl)-2-methyl-piperidine;hydrochloride
• CAS No: 2227198-73-2
• MF: C₇H₁₅ClFN
• MW: 167.652104616165
• CID: 4770766
• Update Time: 2026-02-26

(2R,5R)-5-(fluoromethyl)-2-methyl-piperidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2R,5R)-5-(Fluoromethyl)-2-methylpiperidine hydrochloride
• CID 135393046
• (2R,5R)-5-(fluoromethyl)-2-methyl-piperidine;hydrochloride

• Inchi： 1S/C7H14FN.ClH/c1-6-2-3-7(4-8)5-9-6;/h6-7,9H,2-5H2,1H3;1H/t6-,7+;/m1./s1
• InChI Key： XHBFFENDVIYVOA-HHQFNNIRSA-N
• SMILES： Cl.FC[C@H]1CN[C@H](C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 85
• Topological Polar Surface Area: 12

Additional information on (2R,5R)-5-(fluoromethyl)-2-methyl-piperidine;hydrochloride

Introduction to (2R,5R)-5-(fluoromethyl)-2-methyl-piperidine;hydrochloride (CAS No. 2227198-73-2)

The compound (2R,5R)-5-(fluoromethyl)-2-methyl-piperidine;hydrochloride, identified by its CAS number 2227198-73-2, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to the piperidine class, which is well-known for its diverse biological activities and applications in drug development. The specific stereochemistry of this molecule, denoted by the (2R,5R) configuration, plays a crucial role in its pharmacological properties and interactions with biological targets.

In recent years, there has been a growing interest in fluorinated piperidine derivatives due to their enhanced metabolic stability and improved binding affinity to biological receptors. The presence of a fluoromethyl group at the 5-position of the piperidine ring in this compound adds a layer of complexity and functionality that makes it particularly valuable for medicinal chemistry research. This modification can influence both the electronic and steric properties of the molecule, potentially leading to novel therapeutic applications.

One of the most compelling aspects of (2R,5R)-5-(fluoromethyl)-2-methyl-piperidine;hydrochloride is its potential as a building block for more complex drug candidates. Researchers have been exploring its utility in the development of small-molecule inhibitors targeting various disease pathways. For instance, studies have shown that fluorinated piperidine derivatives can exhibit potent activity against enzymes involved in cancer metabolism and inflammation. The precise stereochemistry of this compound ensures that it interacts selectively with biological targets, minimizing off-target effects and improving overall efficacy.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for formulation into pharmaceutical products. This solubility profile is critical for drug delivery systems, as it allows for easier administration and improved bioavailability. In clinical trials, compounds with similar solubility characteristics have demonstrated better pharmacokinetic profiles, leading to more consistent therapeutic outcomes.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of (2R,5R)-5-(fluoromethyl)-2-methyl-piperidine;hydrochloride with high precision. These simulations have provided valuable insights into how the molecule interacts with its intended targets at the molecular level. By understanding these interactions, scientists can optimize the compound's structure to enhance its potency and selectivity. This approach has been particularly successful in the development of kinase inhibitors, where precise binding to active sites is essential for therapeutic efficacy.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Modern synthetic techniques, such as flow chemistry and catalytic processes, have made it possible to produce complex molecules like this one more efficiently than ever before. These advancements not only reduce costs but also minimize waste, aligning with the growing emphasis on sustainable chemistry practices.

In conclusion, (2R,5R)-5-(fluoromethyl)-2-methyl-piperidine;hydrochloride (CAS No. 2227198-73-2) represents a promising candidate for further pharmaceutical development. Its unique structural features, including the (2R,5R) stereochemistry and the presence of a fluoromethyl group, make it a valuable tool for medicinal chemists exploring new therapeutic avenues. As research continues to uncover new applications for fluorinated piperidine derivatives, this compound is likely to play an increasingly important role in drug discovery and development.